Cas no 646039-71-6 (2-Thiophenesulfonamide, N-[3,5-bis(trifluoromethyl)phenyl]-5-bromo-)

• Product Name: 2-Thiophenesulfonamide, N-[3,5-bis(trifluoromethyl)phenyl]-5-bromo-
• CAS No: 646039-71-6
• MF: C₁₂H₆BrF₆NO₂S₂
• MW: 454.20596075058
• CID: 422235
• PubChem ID: 3826436
• Update Time: 2025-04-19

2-Thiophenesulfonamide, N-[3,5-bis(trifluoromethyl)phenyl]-5-bromo- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenesulfonamide, N-[3,5-bis(trifluoromethyl)phenyl]-5-bromo-
• N-[3,5-bis(trifluoromethyl)phenyl]-5-bromothiophene-2-sulfonamide
• AKOS003832975
• SCHEMBL5228507
• DMCHOEYLGXLGOM-UHFFFAOYSA-N
• DTXSID60396956
• 646039-71-6

• Inchi： 1S/C12H6BrF6NO2S2/c13-9-1-2-10(23-9)24(21,22)20-8-4-6(11(14,15)16)3-7(5-8)12(17,18)19/h1-5,20H
• InChI Key： DMCHOEYLGXLGOM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(S1)S(NC1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)(=O)=O

Computed Properties

• Exact Mass: 452.89278
• Monoisotopic Mass: 452.893
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 82.8Ų

Experimental Properties

• PSA: 46.17